Cas no 2137806-22-3 (Oxirane, 2-[3-(bromomethyl)hexyl]-)
Oxirane, 2-[3-(bromomethyl)hexyl]- Chemical and Physical Properties
Names and Identifiers
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- Oxirane, 2-[3-(bromomethyl)hexyl]-
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- Inchi: 1S/C9H17BrO/c1-2-3-8(6-10)4-5-9-7-11-9/h8-9H,2-7H2,1H3
- InChI Key: LXGPQNUFQOJQGM-UHFFFAOYSA-N
- SMILES: O1CC1CCC(CBr)CCC
Oxirane, 2-[3-(bromomethyl)hexyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678035-0.05g |
2-[3-(bromomethyl)hexyl]oxirane |
2137806-22-3 | 0.05g |
$1020.0 | 2023-03-11 | ||
| Enamine | EN300-678035-0.1g |
2-[3-(bromomethyl)hexyl]oxirane |
2137806-22-3 | 0.1g |
$1068.0 | 2023-03-11 | ||
| Enamine | EN300-678035-0.25g |
2-[3-(bromomethyl)hexyl]oxirane |
2137806-22-3 | 0.25g |
$1117.0 | 2023-03-11 | ||
| Enamine | EN300-678035-0.5g |
2-[3-(bromomethyl)hexyl]oxirane |
2137806-22-3 | 0.5g |
$1165.0 | 2023-03-11 | ||
| Enamine | EN300-678035-1.0g |
2-[3-(bromomethyl)hexyl]oxirane |
2137806-22-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-678035-2.5g |
2-[3-(bromomethyl)hexyl]oxirane |
2137806-22-3 | 2.5g |
$2379.0 | 2023-03-11 | ||
| Enamine | EN300-678035-5.0g |
2-[3-(bromomethyl)hexyl]oxirane |
2137806-22-3 | 5.0g |
$3520.0 | 2023-03-11 | ||
| Enamine | EN300-678035-10.0g |
2-[3-(bromomethyl)hexyl]oxirane |
2137806-22-3 | 10.0g |
$5221.0 | 2023-03-11 |
Oxirane, 2-[3-(bromomethyl)hexyl]- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Oxirane, 2-[3-(bromomethyl)hexyl]-
Recent Advances in the Study of Oxirane, 2-[3-(bromomethyl)hexyl]- (CAS: 2137806-22-3) and Its Applications in Chemical Biology and Medicine
The compound Oxirane, 2-[3-(bromomethyl)hexyl]- (CAS: 2137806-22-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the versatility of Oxirane, 2-[3-(bromomethyl)hexyl]- as a key intermediate in the synthesis of complex bioactive molecules. Its epoxide functionality, combined with the bromomethyl group, makes it a valuable building block for the construction of diverse chemical libraries. Researchers have successfully employed this compound in the development of novel inhibitors targeting enzymes involved in inflammatory pathways, showcasing its potential in the treatment of chronic inflammatory diseases.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives synthesized from Oxirane, 2-[3-(bromomethyl)hexyl]- in modulating specific protein-protein interactions critical for cancer cell survival. The study utilized advanced computational modeling techniques to design optimized derivatives, followed by rigorous in vitro and in vivo validation. The results indicated promising antitumor activity with minimal off-target effects, positioning these compounds as potential candidates for further preclinical development.
Another significant application of Oxirane, 2-[3-(bromomethyl)hexyl]- has been explored in the field of targeted drug delivery. Researchers have functionalized nanoparticles with this compound to create pH-responsive drug carriers capable of releasing therapeutic payloads specifically in tumor microenvironments. This approach has shown enhanced drug accumulation at tumor sites while reducing systemic toxicity, as evidenced by recent pharmacokinetic studies.
The safety profile and metabolic fate of Oxirane, 2-[3-(bromomethyl)hexyl]- have also been investigated in recent toxicological assessments. Studies employing advanced analytical techniques such as LC-MS/MS have provided detailed insights into the compound's metabolic pathways and potential reactive intermediates. These findings are crucial for understanding the compound's pharmacological behavior and guiding future structural optimizations.
Looking forward, the unique chemical properties of Oxirane, 2-[3-(bromomethyl)hexyl]- continue to inspire innovative research directions. Current investigations are exploring its utility in PROTAC (Proteolysis Targeting Chimera) technology for targeted protein degradation, as well as its potential in covalent inhibitor design. The compound's ability to form stable covalent bonds with biological targets while maintaining selectivity makes it particularly attractive for these emerging therapeutic modalities.
In conclusion, the growing body of research on Oxirane, 2-[3-(bromomethyl)hexyl]- (CAS: 2137806-22-3) underscores its importance as a versatile chemical tool in drug discovery and development. The compound's unique structural features enable diverse applications ranging from enzyme inhibition to targeted drug delivery, with promising therapeutic implications across multiple disease areas. Continued research efforts are expected to further elucidate its full potential and translate these findings into clinically relevant applications.
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